Cas no 955553-02-3 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 955553-02-3
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 5990717
• PubChem ID: 17143641
• Update Time: 2025-10-31

N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• F5127-0188
• 955553-02-3
• N-(4,5-diphenylthiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• VU0636823-1
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• AKOS024499695

• Inchi： 1S/C21H18N4OS/c1-2-25-14-13-17(24-25)20(26)23-21-22-18(15-9-5-3-6-10-15)19(27-21)16-11-7-4-8-12-16/h3-14H,2H2,1H3,(H,22,23,26)
• InChI Key： YOUVNLXCMAUZTG-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CN(CC)N=2)=O)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 374.12013238g/mol
• Monoisotopic Mass: 374.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS: 955553-02-3)

The compound N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS: 955553-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-pyrazole hybrid has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed various synthetic strategies, including microwave-assisted synthesis and green chemistry approaches, to improve the yield and purity of the compound. Structural modifications, such as the introduction of electron-withdrawing or electron-donating groups on the phenyl rings, have been explored to modulate its interaction with biological targets.

One of the most notable findings is the compound's potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated that N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide exhibits selective inhibition of kinases such as JAK2 and EGFR, with IC50 values in the low micromolar range. These results suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain types of cancer. Molecular docking studies have further elucidated the binding interactions between the compound and the active sites of these kinases, providing insights for future structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory and antioxidant effects. Animal models of inflammation have shown that N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, the compound has demonstrated the ability to scavenge reactive oxygen species (ROS), suggesting a dual mechanism of action that could be beneficial in treating oxidative stress-related diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate that N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide has favorable oral bioavailability and a moderate half-life, making it a promising candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future studies.

In conclusion, N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS: 955553-02-3) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted pharmacological activities, combined with ongoing efforts to optimize its structure and properties, position it as a valuable candidate for the development of novel therapeutics. Future research should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.